Cas no 899958-68-0 (2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 899958-68-0
• MF: C₁₉H₁₅F₂N₃O₂S
• MW: 387.403109788895
• CID: 5489377
• Update Time: 2025-05-30

2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
• 2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C19H15F2N3O2S/c1-12-4-2-3-5-16(12)23-17(25)11-27-18-19(26)24(9-8-22-18)13-6-7-14(20)15(21)10-13/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： HHATTZYQLGIJEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1=NC=CN(C2=CC=C(F)C(F)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 899958-68-0 and Product Name: 2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

Compound with the CAS number 899958-68-0 and the product name 2-{4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a 3,4-difluorophenyl moiety, a pyrazin-2-one core, and an acetamide substituent, which collectively contribute to its unique chemical properties and biological interactions.

The 3,4-difluorophenyl group is particularly noteworthy as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature is often exploited in drug design to enhance metabolic stability and improve binding to target enzymes or receptors. The pyrazin-2-one core is a well-established scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity in biological targets. Furthermore, the presence of an acetamide group provides a polar pharmacophore that can facilitate solubility and improve oral bioavailability.

Recent research has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific sulfonamido group in this compound, located at the pyrazin-2-ylsulfanyl position, is believed to play a critical role in modulating its biological activity. Studies have demonstrated that sulfonamides can act as competitive inhibitors by binding to the active sites of enzymes or by interacting with specific amino acid residues in protein targets. This mechanism of action makes them valuable candidates for drug development against various diseases.

The N-(2-methylphenyl) substituent in the compound's structure adds another layer of complexity and potential functionality. The methyl group on the phenyl ring can influence the electronic properties of the molecule, affecting its solubility and pharmacokinetic behavior. Additionally, the phenyl ring can engage in π-stacking interactions with biological targets, which can enhance binding affinity. These interactions are particularly relevant in the context of drug design, where optimizing molecular interactions is key to developing effective therapeutic agents.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. The compound under discussion exhibits several features that make it a promising candidate for such an approach. The combination of the 3,4-difluorophenyl, pyrazin-2-one, and sulfonamido moieties suggests potential activity against multiple biological pathways. For instance, studies have shown that pyrazinone derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Similarly, sulfonamides have been reported to have antimicrobial effects by interfering with bacterial cell wall synthesis or metabolic pathways.

The structural features of this compound also make it amenable to further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, replacing the methyl group on the phenyl ring with other alkyl or aryl groups could alter solubility and metabolic stability. Similarly, varying the substitution pattern on the pyrazinone core could influence binding affinity and selectivity for specific biological targets.

In conclusion, compound with CAS No. 899958-68-0 represents a promising lead structure for further pharmaceutical development. Its unique molecular architecture incorporates several key pharmacophores that contribute to its potential biological activities. The presence of a 3,4-difluorophenyl group, a pyrazin-2-one core, and an acetamide substituent suggests multifunctionality and broad therapeutic applicability. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for clinical use. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.